Cas no 153415-45-3 (Paclitaxel C)

• Product Name: Paclitaxel C
• CAS No: 153415-45-3
• MF: C₄₆H₅₇NO₁₄
• MW: 847.943094968796
• CID: 146110
• Update Time: 2025-04-19

Paclitaxel C Chemical and Physical Properties

Names and Identifiers

• TAXOL C(P)
• Benzenepropanoic acid, a-hydroxy-b-[(1-oxohexyl)amino]-,(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-ylester, (aR,bS)-
• Taxol C
• Paclitaxel C
• Benzenepropanoic acid, a-hydroxy-b-[(1-oxohexyl)amino]-,(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-12-(benzoyl
• Benzenepropanoic acid, a-hydroxy-b-[(1-oxohexyl)amino]-,(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6...
• TAXOL C(P) PrintBack
• N-Debenzoyl-N-hexanoylpaclitaxel
• Paclitaxel impurity C
• taxuyunnanin
• Taxuyunnanine
• Taxuyunnanine A
• taxuyunnansine
• (-)-Taxuyunnanine
• Paclitaxel EP IMpurity C

• Inchi： 1S/C46H57NO14/c1-8-9-12-21-33(51)47-35(28-17-13-10-14-18-28)36(52)42(55)59-30-23-46(56)40(60-41(54)29-19-15-11-16-20-29)38-44(7,31(50)22-32-45(38,24-57-32)61-27(4)49)39(53)37(58-26(3)48)34(25(30)2)43(46,5)6/h10-11,13-20,30-32,35-38,40,50,52,56H,8-9,12,21-24H2,1-7H3,(H,47,51)/t30-,31-,32+,35-,36+,37+,38-,40-,44+,45-,46+/m0/s1
• InChI Key： BEHTXUBGUDGCNQ-IEAAAIHOSA-N
• SMILES： O1C[C@@]2([C@H]1C[C@@H]([C@@]1(C)C([C@@H](C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)OC([C@@H]([C@H](C1C=CC=CC=1)NC(CCCCC)=O)O)=O)OC(C)=O)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 847.37800

Experimental Properties

• Color/Form: Powder
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.9E-4 g/L) (25 ºC),
• PSA: 224.78000
• LogP: 4.84250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives